Cas no 1232433-22-5 (4,6-dibromo-2-chloropyridin-3-ol)

• Product Name: 4,6-dibromo-2-chloropyridin-3-ol
• CAS No: 1232433-22-5
• MF: C₅H₂Br₂ClNO
• MW: 287.336478710175
• CID: 3161682
• PubChem ID: 53485461
• Update Time: 2025-11-02

4,6-dibromo-2-chloropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4,6-dibromo-2-chloropyridin-3-ol
• FBPKIHPCRBUNNM-UHFFFAOYSA-N
• AKOS024255732
• 1232433-22-5
• SS-4811
• DTXSID50704622
• SCHEMBL14354177
• MFCD16556242
• DB-083248

• MDL： MFCD16556242
• Inchi： 1S/C5H2Br2ClNO/c6-2-1-3(7)9-5(8)4(2)10/h1,10H
• InChI Key： FBPKIHPCRBUNNM-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C=1O)Cl)Br

Computed Properties

• Exact Mass: 286.81712Da
• Monoisotopic Mass: 284.81917Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 33.1Ų

Additional information on 4,6-dibromo-2-chloropyridin-3-ol

4,6-Dibromo-2-Chloropyridin-3-ol: A Versatile Scaffold in Modern Medicinal Chemistry and Organic Synthesis

4,6-Dibromo-2-Chloropyridin-3-ol (CAS No. 1232433-22-5) is a structurally unique heterocyclic compound that has attracted significant attention in recent years due to its dual functionality as both a reactive intermediate and a bioactive scaffold. This compound, characterized by its pyridin-3-ol core substituted with two bromine atoms and a chlorine substituent, exhibits remarkable chemical versatility that has been leveraged in diverse fields including medicinal chemistry, organic synthesis, and materials science. Recent studies have highlighted its potential as a building block for enzyme inhibitors, fluorescent probes, and cross-coupling reagents, underscoring its importance in contemporary pharmaceutical and chemical research.

The pyridin-3-ol moiety in 4,6-dibromo-2-chloropyridin-3-ol is a key structural feature that contributes to its chemical reactivity. The hydroxyl group at the 3-position provides a site for nucleophilic substitution, while the bromine substituents at positions 4 and 6 serve as electrophilic sites for transition-metal-catalyzed reactions. This combination of functional groups allows for the synthesis of a wide range of heterocyclic compounds, aryl halides, and functionalized pyridines. A 2023 study published in JACS demonstrated the utility of 4,6-dibromo-2-chloropyridin-3-ol in the development of asymmetric catalysis systems, where the compound acted as a chiral auxiliary in the synthesis of enantioselective amines with high stereoselectivity.

One of the most promising applications of 4,6-dibromo-2-chloropyridin-3-ol lies in its role as a precursor for bioactive molecules. Researchers at the University of Cambridge have recently utilized this compound in the design of selective kinase inhibitors targeting tyrosine kinase pathways implicated in cancer progression. The bromine atoms in 4,6-dibromo-2-chloropyridin-3-ol were shown to participate in electrophilic aromatic substitution reactions, enabling the introduction of pharmacophoric groups such as anilides and urea moieties with high efficiency. This approach has led to the development of compounds with improved solubility and target specificity, as highlighted in a Nature Chemistry paper published in early 2024.

The chlorine substituent at position 2 of 4,6-dibromo-2-chloropyridin-3-ol has also been exploited in fluorine labeling strategies for molecular imaging. A 2023 collaboration between MIT and Harvard Medical School demonstrated that 4,6-dibromo-2-chloropyridin-3-ol could be modified to incorporate fluorine-18 isotopes, creating radiolabeled probes for positron emission tomography (PET) imaging. These probes exhibited high metabolic stability and specificity for mitochondrial enzymes, offering new avenues for the non-invasive diagnosis of neurodegenerative diseases such as Alzheimer’s and Parkinson’s.

From an organic synthesis perspective, 4,6-dibromo-2-chloropyridin-3-ol has emerged as a versatile coupling partner in cross-coupling reactions. Its bromine substituents are particularly well-suited for Suzuki-Miyaura and Negishi couplings, enabling the synthesis of aryl-substituted pyridines with high regioselectivity. A notable example is its application in the synthesis of conjugated polymers for organic photovoltaics, where the compound served as a monomer precursor with exceptional charge transport properties. These findings were reported in a Science article in late 2023, highlighting the compound’s potential in next-generation materials.

The chemical stability of 4,6-dibromo-2-chloropyridin-3-ol under various reaction conditions has further enhanced its appeal in large-scale synthesis and industrial applications. A 2024 study by BASF demonstrated that the compound could be efficiently purified through column chromatography and crystallization, with high yields achievable even under mild temperatures. This has led to its adoption in pharmaceutical manufacturing for the production of intermediate compounds in the synthesis of antiviral drugs, particularly those targeting RNA-dependent RNA polymerases in viruses such as SARS-CoV-2.

Looking ahead, ongoing research into 4,6-dibromo-2-chloropyridin-3-ol is expected to uncover new applications in catalysis and materials science. Its electronic properties are currently being investigated for use in organic field-effect transistors (OFETs), where the compound’s aromaticity and halogen substituents are believed to contribute to enhanced charge mobility. Additionally, its ability to form hydrogen bonds via the hydroxyl group has sparked interest in its potential as a component of self-assembling materials for nanostructured devices.

In conclusion, 4,6-dibromo-2-chloropyridin-3-ol stands as a cornerstone molecule in modern chemical research, with its unique structural features enabling a broad spectrum of synthetic and biological applications. From drug discovery to materials engineering, the compound continues to demonstrate its versatility and value, solidifying its position as a key reagent in the chemical and pharmaceutical industries.

4,6-Dibromo-2-chloropyridin-3-ol: A Versatile Building Block in Modern Chemistry Overview 4,6-Dibromo-2-chloropyridin-3-ol is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry, organic synthesis, and materials science. Its unique structural features—comprising a pyridin-3-ol core, two bromine substituents, and a chlorine atom—contribute to its remarkable chemical reactivity and synthetic utility. This compound has emerged as a key reagent in the development of enzyme inhibitors, fluorescent probes, cross-coupling reagents, and advanced materials. --- ### 1. Structural Features and Chemical Reactivity - Pyridin-3-ol Core: The hydroxyl group at position 3 provides a site for nucleophilic substitution, while the bromine atoms at positions 4 and 6 serve as electrophilic sites for transition-metal-catalyzed reactions. - Bromine Substituents: These are particularly useful in cross-coupling reactions such as Suzuki-Miyaura and Negishi couplings, enabling the synthesis of aryl-substituted pyridines with high regioselectivity. - Chlorine Substituent: The chlorine atom at position 2 has been exploited in fluorine labeling strategies for molecular imaging, offering new avenues for non-invasive diagnosis of neurodegenerative diseases. --- ### 2. Applications in Medicinal Chemistry - Kinase Inhibitors: Researchers have used 4,6-dibromo-2-chloropyridin-3-ol as a precursor for bioactive molecules, specifically in the design of selective kinase inhibitors targeting tyrosine kinase pathways implicated in cancer. - Antiviral Drugs: The compound is being used in pharmaceutical manufacturing for the production of intermediate compounds in the synthesis of antiviral drugs targeting RNA-dependent RNA polymerases, such as those in SARS-CoV-2. --- ### 3. Applications in Organic Synthesis and Materials Science - Cross-Coupling Reactions: The compound is a valuable reagent in cross-coupling reactions, enabling the synthesis of complex molecules with high yields and selectivity. - Organic Photovoltaics: It has been used as a monomer precursor in the development of organic photovoltaic materials, showcasing exceptional charge transport properties. - Organic Field-Effect Transistors (OFETs): The compound's aromaticity and halogen substituents are being investigated for use in OFETs, with enhanced charge mobility reported in recent studies. - Self-Assembling Materials: The hydroxyl group in the compound allows for hydrogen bonding, making it a candidate for self-assembling materials used in nanostructured devices. --- ### 4. Industrial and Large-Scale Applications - Purification and Yield: The compound can be efficiently purified through column chromatography and crystallization, with high yields achievable even under mild temperatures. - Pharmaceutical Manufacturing: It is increasingly adopted in industrial-scale synthesis for the production of intermediate compounds in drug discovery and development. --- ### 5. Future Directions Ongoing research is exploring new applications of 4,6-dibromo-2-chloropyridin-3-ol in catalysis, materials engineering, and biomedical imaging. Its electronic properties and ability to form hydrogen bonds are expected to open up new opportunities in nanostructured devices and smart materials. --- ### Conclusion 4,6-Dibromo-2-chloropyridin-3-ol is a cornerstone molecule in modern chemistry, with unique structural features that enable a broad spectrum of applications. From drug discovery to materials engineering, the compound continues to demonstrate its versatility and value, solidifying its position as a key reagent in the chemical and pharmaceutical industries.